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A detailed guide for researchers on distinguishing between the common evaporite minerals

glauberite, anhydrite, and gypsum using polarized light microscopy. This guide provides a

comparative summary of their optical properties, a detailed experimental protocol, and a visual

workflow for accurate identification.

The accurate identification of sulfate minerals such as glauberite (Na₂Ca(SO₄)₂), anhydrite

(CaSO₄), and gypsum (CaSO₄·2H₂O) is crucial in various geological and material science

research settings.[1][2] These minerals often occur together in evaporite deposits, and their

presence and textural relationships can provide valuable insights into the depositional and

diagenetic history of the host rock.[3][4] Polarized light microscopy (PLM) is a fundamental,

rapid, and cost-effective technique for their differentiation based on their unique optical

properties.[5][6]

Comparative Optical Properties
The key distinguishing features of glauberite, anhydrite, and gypsum under the microscope

are summarized in the table below. These quantitative data are essential for accurate

identification.
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Optical Property Glauberite Anhydrite Gypsum

Crystal System Monoclinic[7] Orthorhombic[6] Monoclinic

Refractive Indices (n)
α = 1.515, β = 1.535,

γ = 1.536[1]

α = 1.570, β = 1.576,

γ = 1.614[6]

α = 1.521, β = 1.523,

γ = 1.530[5]

Birefringence (δ) 0.021 0.044[6] 0.009[5]

2V Angle ~7° (Negative)[1] 42° (Positive)[6] 58° (Positive)

Relief Low Moderate to High[6] Low

Cleavage
Perfect {001},

Imperfect {110}[1]

Three perfect

cleavages at ~90°[6]

[8]

Perfect {010}, Good

{100}, {111}

Twinning Common[7]
Polysynthetic twinning

is common[6]

Simple and "swallow-

tail" twins common

Extinction Oblique
Parallel to

cleavages[6]

Oblique; also shows

"wavy" extinction[5]

Experimental Protocol: Identification using
Polarized Light Microscopy
This protocol outlines the step-by-step procedure for distinguishing glauberite, anhydrite, and

gypsum in thin section or as grain mounts.

I. Sample Preparation
Thin Section Preparation: Prepare a standard petrographic thin section (30 µm thickness) of

the rock sample containing the sulfate minerals. This allows for the observation of textures

and cross-cutting relationships.

Grain Mount (for loose grains): If working with disaggregated material, prepare a grain mount

by sprinkling the mineral grains onto a glass slide with a mounting medium (e.g., Canada

Balsam or a suitable refractive index oil). Place a coverslip over the grains.

II. Microscopic Examination
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The following steps should be performed using a polarized light microscope.

Plane-Polarized Light (PPL) Observations:

Relief: Observe the relief of the minerals. Gypsum and glauberite exhibit low relief, while

anhydrite shows moderate to high relief.[6] The Becke line test can be used to determine

the refractive index relative to the mounting medium.

Cleavage: Examine the cleavage traces. Anhydrite is characterized by its three perfect

cleavages at nearly 90 degrees, often giving it a blocky or rectangular appearance.[6][8]

Gypsum shows one perfect and two less distinct cleavages. Glauberite has one perfect

and one imperfect cleavage.[1]

Color and Pleochroism: All three minerals are typically colorless in thin section and are

non-pleochroic.

Cross-Polarized Light (XPL) Observations:

Birefringence and Interference Colors: Insert the analyzer to observe interference colors.

Gypsum: Displays low first-order interference colors (grey, white, pale yellow).[6]

Glauberite: Shows up to second-order interference colors.

Anhydrite: Exhibits much higher-order interference colors, up to third-order green and

pink.[6]

Extinction Angle: Determine the extinction angle by rotating the stage.

Anhydrite: Shows parallel extinction relative to its cleavage traces.[6]

Gypsum and Glauberite: Both exhibit oblique extinction.[5] Gypsum can also display a

characteristic "wavy" or undulose extinction.

Twinning: Look for the presence and style of twinning.

Anhydrite: Often displays simple or polysynthetic twins.[6]
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Gypsum: Frequently shows simple or the characteristic "swallow-tail" twins.

Glauberite: Twinning is also common in this mineral.[7]

Conoscopic Observations (Optional):

For larger crystals, an interference figure can be obtained to determine the optic sign and

2V angle, which are diagnostic for each mineral (see table above).

Visualization of the Identification Workflow
The following diagram illustrates the logical steps to differentiate between glauberite,

anhydrite, and gypsum based on their key microscopic properties.
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Start with Mineral Thin Section
in Plane-Polarized Light (PPL)

Observe Relief

Anhydrite
(Moderate to High Relief)

High

Gypsum or Glauberite
(Low Relief)

Low

Confirm with:
- Parallel Extinction

- 3 Cleavages at ~90°
- High Birefringence

Switch to Cross-Polarized Light (XPL)

Observe Birefringence
(Interference Colors)

Gypsum
(1st Order Grey/White)

Low

Glauberite
(Up to 2nd Order Colors)

Higher

Click to download full resolution via product page

Caption: Workflow for the microscopic identification of sulfate minerals.

By following this systematic approach and comparing the observed optical properties with the

provided data, researchers can confidently and accurately distinguish between glauberite,

anhydrite, and gypsum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

